Cas no 64059-18-3 (Phenol,3-(diethylamino)-, methylcarbamate (ester), monohydrochloride (9CI))

• Product Name: Phenol,3-(diethylamino)-, methylcarbamate (ester), monohydrochloride (9CI)
• CAS No: 64059-18-3
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• CID: 506987
• Update Time: 2026-04-29

Phenol,3-(diethylamino)-, methylcarbamate (ester), monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(diethylamino)-, methylcarbamate (ester), monohydrochloride (9CI)
• diethyl-[3-(methylcarbamoyloxy)phenyl]azanium,chloride
• 3-(Diethylamino)phenyl methylcarbamate hydrochloride (1:1)
• phenol, 3-(diethylamino)-, methylcarbamate (ester), hydrochloride (1:1)

Computed Properties

• Exact Mass: 238.9649
• Monoisotopic Mass: 258.113506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8

Experimental Properties

• Boiling Point: 329.1°C at 760 mmHg
• Flash Point: 152.8°C
• PSA: 46.3